Tert-butyl ((1-(2-chloropyrimidin-4-yl)piperidin-4-yl)methyl)carbamate

• Molecular Formula: C15H23ClN4O2
• Molecular Weight: 326.82 g/mol
• IUPAC Name: tert-butyl N-[[1-(2-chloropyrimidin-4-yl)piperidin-4-yl]methyl]carbamate
• InChI: InChI=1S/C15H23ClN4O2/c1-15(2,3)22-14(21)18-10-11-5-8-20(9-6-11)12-4-7-17-13(16)19-12/h4,7,11H,5-6,8-10H2,1-3H3,(H,18,21)
• InChI Key: ZMUGBRSLJCKUCC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1CCN(CC1)C2=NC(=NC=C2)Cl

Description

Tert-butyl ((1-(2-chloropyrimidin-4-yl)piperidin-4-yl)methyl)carbamate is a useful research compound. Its molecular formula is C15H23ClN4O2 and its molecular weight is 326.82 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-N-Boc-aminomethylpiperidine (4.95 g, 23.1 mmol), 2,4-dichloropyrimidine (3.28 g, 22.0 mmol) and triethyl amine (7.84 g, 77.5 mmol) in ethanol (90 ml) was stirred at 85° C. for 45 minutes. The reaction mixture was concentrated under reduced pressure and the residue obtained was dissolved in CH2Cl2 and filtered. The solvent was removed under reduced pressure to give a crude residue that was purified using normal phase chromatography, eluting with iso-hexane and increasing amounts of ethyl acetate to give tert-butyl (1-(2-chloropyrimidin-4-yl)piperidin-4-yl)methylcarbamate as an off white solid (6.0 g).